3-(4-Ethylphenyl)-6-({[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine

• IUPAC Name: 5-[[6-(4-ethylphenyl)pyridazin-3-yl]sulfanylmethyl]-3-(4-fluorophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C21H17FN4OS/c1-2-14-3-5-15(6-4-14)18-11-12-20(25-24-18)28-13-19-23-21(26-27-19)16-7-9-17(22)10-8-16/h3-12H,2,13H2,1H3
• InChI Key: DXFCMCQORQLDNI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NN=C(C=C2)SCC3=NC(=NO3)C4=CC=C(C=C4)F
• Molecular Formula: C21H17FN4OS
• Molecular Weight: 392.5 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. For example, the presence of the fluorine atom could affect the compound’s reactivity and the polarity of the molecule. The exact properties, such as melting point, boiling point, and solubility, would need to be determined experimentally.

Scientific Research Applications

Herbicidal and Agricultural Applications

Research has demonstrated the synthesis and herbicidal activity of novel pyridazine derivatives, highlighting their potential use in agriculture. For instance, Han Xu et al. (2008) synthesized a series of 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives with significant herbicidal activities against dicotyledonous plants, comparable to commercial herbicides. This indicates a potential application of related compounds in developing new herbicides (Han Xu et al., 2008).

Antimicrobial Applications

The search for novel antimicrobial agents has led to the synthesis of various heterocyclic compounds, including those related to the queried compound. M. E. Azab et al. (2013) synthesized new heterocyclic compounds containing a sulfonamido moiety with demonstrated high antibacterial activities, showcasing the potential of such compounds in addressing microbial resistance (M. E. Azab et al., 2013).

Anticancer Research

The development of novel anticancer agents is a critical area of pharmaceutical research. A study by A. G. Hammam et al. (2005) on fluoro-substituted benzo[b]pyran derivatives demonstrated significant anti-lung cancer activity. This research suggests that structurally similar compounds, including pyridazine derivatives, could be explored for their potential anticancer properties (A. G. Hammam et al., 2005).

Antiviral Applications

In the realm of antiviral drug discovery, Erik De Clercq (2009) discussed various compounds, including imidazo[4,5-c]pyridine derivatives, for their potential in treating viral infections. This highlights the importance of heterocyclic compounds in developing new antiviral therapies (Erik De Clercq, 2009).